Cas no 1214341-14-6 (3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine)

• Product Name: 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine
• CAS No: 1214341-14-6
• MF: C₁₁H₆F₂IN
• MW: 317.073321819305
• CID: 4925785
• Update Time: 2025-06-18

3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(3-fluorophenyl)-5-iodopyridine
• 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine

• Inchi： 1S/C11H6F2IN/c12-8-3-1-2-7(4-8)11-10(13)5-9(14)6-15-11/h1-6H
• InChI Key： ODUCPWYPOJSTHZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)F)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine

Introduction to 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine (CAS No. 1214341-14-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine, identified by the chemical identifier CAS No. 1214341-14-6, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural properties and potential applications in drug discovery. This compound belongs to a class of heterocyclic aromatic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine incorporates both fluorine and iodine substituents, which are strategically positioned to enhance its reactivity and binding affinity towards biological targets. The presence of fluorine atoms at the 3-position and 2-position relative to the pyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly useful in medicinal chemistry, where fine-tuning of electronic distributions can influence receptor binding and metabolic stability.

The iodine atom at the 5-position serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of complex organic molecules, including biaryl structures that are prevalent in many pharmaceuticals. The ability to introduce diverse substituents at specific positions allows for the rapid exploration of chemical space, enabling the identification of lead compounds with optimized pharmacological profiles.

In recent years, 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine has been explored in various research settings, particularly in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The fluorinated pyridine core provides a suitable platform for designing molecules that can selectively inhibit aberrant kinase activity associated with diseases such as cancer. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are implicated in tumor growth and progression.

Another area where 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine has shown promise is in the synthesis of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, thereby interfering with viral replication cycles. Recent advancements in computational chemistry have facilitated the design of optimized analogs based on this scaffold, leading to the identification of candidates with enhanced antiviral activity. These efforts highlight the compound's potential as a building block for next-generation antiviral drugs.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved metabolic stability, reduced polarity, and enhanced lipophilicity, all of which contribute to better drug bioavailability and efficacy. In the context of 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine, the presence of fluorine atoms at multiple positions may contribute to these desirable properties, making it an attractive candidate for further development.

Furthermore, the iodine substituent at the 5-position enables post-synthetic modifications through transition-metal-catalyzed reactions. This flexibility is particularly useful in medicinal chemistry pipelines where iterative optimization is often required to achieve desired biological activity. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions along the molecular framework, thereby diversifying the chemical library for screening purposes.

Recent studies have also explored the use of 3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine as a key intermediate in the synthesis of fluorescent probes for biological imaging. Fluorescent dyes are essential tools in cellular biology and diagnostics, allowing researchers to visualize biological processes with high spatial resolution. The incorporation of fluorophores into this scaffold has led to probes that can selectively label specific biomolecules or cellular compartments, providing valuable insights into disease mechanisms.

The compound's utility extends beyond small-molecule drug discovery into materials science and agrochemical applications. For instance, fluorinated pyridines are known to enhance the performance of organic semiconductors used in electronic devices such as organic light-emitting diodes (OLEDs). Additionally, derivatives of this compound have been investigated as potential herbicides or fungicides due to their ability to interact with biological targets in plants and fungi.

In conclusion,3-Fluoro-2-(3-fluorophenyl)-5-iodopyridine (CAS No. 1214341-14-6) represents a multifaceted molecular scaffold with broad applications across multiple disciplines. Its structural features enable diverse functionalization strategies, making it a valuable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and pharmaceutical innovation.